Cas no 175135-22-5 (2-(Propylthio)nicotinic Acid)

• Product Name: 2-(Propylthio)nicotinic Acid
• CAS No: 175135-22-5
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD00051682
• CID: 92094
• PubChem ID: 2774526
• Update Time: 2025-05-22

2-(Propylthio)nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(n-Propylthio)nicotinic acid
• 2-(n-Propylmercapto)nicotinic acid~2-(n-Propylthio)pyridine-3-carboxylic acid
• 2-(Propylthio)nicotinic acid
• 2-propylsulfanylpyridine-3-carboxylic acid
• 2-(Propylthio)-3-Pyridinecarboxylicacid
• 2-propylthiopyridine-3-carboxylic acid
• BUTTPARK 97\12-15
• 2-(Prop-1-ylthio)nicotinic acid
• 2-(N-Propylmercapto)nicotinicacid
• 2-(N-Propylthio)pyridine-3-carboxylicacid
• 2-(Prop-1-ylsulphanyl)pyridine-3-carboxylic acid
• CHEMBL1333196
• MLS000849768
• Maybridge1_001579
• CHEBI:167828
• TS-00319
• 2-(propylthio)nicotinicacid
• MFCD00051682
• 2-(propylsulfanyl)pyridine-3-carboxylic acid
• W-206084
• 2-propylsulanylpyridine-3-carboxylic acid
• HMS545P17
• SMR000455786
• FT-0608884
• AKOS000143882
• 3-Pyridinecarboxylicacid, 2-(propylthio)-
• 175135-22-5
• DTXSID30379074
• SCHEMBL3093813
• 2-propylsulfanyl-nicotinic acid
• Oprea1_716494
• NS00098086
• SB54115
• CS-0320818
• HMS2808C08
• G62799
• 3-Pyridinecarboxylic acid, 2-(propylthio)-
• DB-044008
• 2-(Propylthio)nicotinic Acid

• MDL： MFCD00051682
• Inchi： 1S/C9H11NO2S/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h3-5H,2,6H2,1H3,(H,11,12)
• InChI Key： CSMDLVRDBYKTAH-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CCC

Computed Properties

• Exact Mass: 197.05100
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 159 °C
• Boiling Point: 349.1±27.0 °C at 760 mmHg
• Flash Point: 164.9±23.7 °C
• PSA: 75.49000
• LogP: 2.28190
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Propylthio)nicotinic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Propylthio)nicotinic Acid

Compound CAS No. 175135-22-5: 2-(Propylthio)nicotinic Acid

The compound with CAS No. 175135-22-5, commonly referred to as 2-(Propylthio)nicotinic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a well-known precursor to niacin (vitamin B3). The propylthio substituent in its structure introduces unique properties that make it a subject of interest for researchers exploring its potential applications in agriculture and medicine.

Chemical Structure and Properties: The molecular formula of 2-(Propylthio)nicotinic Acid is C₁₀H₁₅NO₂S, with a molecular weight of approximately 209.3 g/mol. Its structure consists of a nicotinic acid backbone (a pyridine ring with carboxylic acid and amide groups) substituted at the 2-position by a propylthio group (-S-C₃H₇). This substitution not only modifies the physical properties of the molecule but also influences its biological activity. The compound is typically a white crystalline solid, soluble in water and various organic solvents, making it suitable for use in laboratory settings and potential industrial applications.

Synthesis and Applications: The synthesis of 2-(Propylthio)nicotinic Acid involves a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's reliability for further studies. Its primary application lies in its role as a plant growth regulator. Recent studies have demonstrated that this compound can stimulate root development and enhance stress tolerance in crops, making it a promising candidate for sustainable agriculture.

In the medical field, 2-(Propylthio)nicotinic Acid has shown potential as a lead compound for drug development. Preclinical trials suggest that it may possess anti-inflammatory and neuroprotective properties, opening avenues for its use in treating conditions such as Alzheimer's disease and chronic inflammation. These findings underscore the importance of continued research into its pharmacokinetics, bioavailability, and safety profiles.

Recent Research Insights: A groundbreaking study published in 2023 revealed that 2-(Propylthio)nicotinic Acid interacts with specific receptors involved in cellular signaling pathways, potentially offering new therapeutic targets for diseases associated with oxidative stress. Additionally, researchers have explored its ability to modulate microbial communities in agricultural soils, highlighting its dual role in both plant health and human medicine.

In conclusion, CAS No. 175135-22-5 (2-(Propylthio)nicotinic Acid) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an invaluable tool for advancing scientific research and addressing global challenges in health and agriculture.